4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran
Overview
Description
“4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran” is a chemical compound with the molecular formula C11H12FNO4 . It has an average mass of 241.216 Da and a monoisotopic mass of 241.075043 Da . The CAS RN for this compound is 1233953-06-4 .
Molecular Structure Analysis
The molecular structure of “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran” consists of 11 carbon atoms, 12 hydrogen atoms, 1 fluorine atom, 1 nitrogen atom, and 4 oxygen atoms . The exact linear structure formula and InChI Key were not found in the search results.Scientific Research Applications
Synthesis of 2H-Pyrans
The compound “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran” belongs to the class of 2H-Pyrans . 2H-Pyrans are a structural motif present in many natural products and are key intermediates in the construction of many of these structures . They are synthesized using versatile methods, including phosphine-catalyzed [3 + 3] annulation .
Antitubercular Activities
A series of 2-(3-fluoro-4-nitrophenoxy)-N-phenylacetamide compounds, which include “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran”, have been synthesized and assessed for their antitubercular activities . These compounds exerted potent or moderate activity against M. tuberculosis H37Rv, with MIC values ranging from 4 to 64 μg/mL .
Drug Development
The compound “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran” could be used in the development of new drugs. For instance, the most potent derivative in the aforementioned antitubercular study showed an identical MIC value of 4 μg/mL for both M. tuberculosis H37Rv and rifampin-resistant M. tuberculosis 261 . This suggests potential for the development of new affordable antitubercular agents.
Stability Studies
The stability of 2H-Pyrans, including “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran”, is a topic of interest in scientific research . These compounds establish an equilibrium with their opened isomeric forms, which makes them difficult to synthesize as pure and isolated compounds .
Biological Activities
The compound “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran” could be used to study the biological activities of 2H-Pyrans. For example, many benzo derivatives of 2H-Pyrans constitute stable molecules with a broad spectrum of biological activities .
Chemical Procurement
The compound “4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran” is available for procurement for research purposes . This allows researchers to study its properties and potential applications without having to synthesize it in their own laboratories.
properties
IUPAC Name |
4-(3-fluoro-2-nitrophenoxy)oxane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO4/c12-9-2-1-3-10(11(9)13(14)15)17-8-4-6-16-7-5-8/h1-3,8H,4-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMVLICRCIQROQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C(=CC=C2)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501250267 |
Source
|
| Record name | 4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501250267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1233953-06-4 |
Source
|
| Record name | 4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1233953-06-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(3-Fluoro-2-nitrophenoxy)tetrahydro-2H-pyran | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501250267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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